N-[3-(3-Pyrrolidinyloxy)phenyl]acetamide hydrochloride
Overview
Description
Scientific Research Applications
Thiophene Analogues and Carcinogenicity Evaluation
Research on thiophene analogues, structurally related to benzidine and 4-aminobiphenyl, explores the potential carcinogenicity of compounds with aromatic rings and their analogues. The study synthesized and evaluated thiophene derivatives for carcinogenic potential, highlighting the importance of structural analysis in assessing health risks of chemical compounds. This research could inform safety evaluations of related compounds, including N-[3-(3-Pyrrolidinyloxy)phenyl]acetamide hydrochloride (Ashby et al., 1978).
Degradation of Acetaminophen and By-products
A study on the degradation of acetaminophen by advanced oxidation processes highlights the generation of various by-products and their environmental and toxicological impacts. This research underscores the complexity of pharmaceutical degradation and the potential ecological consequences, relevant to understanding the environmental behavior of similar acetamide derivatives (Qutob et al., 2022).
Anticancer Potentials of Cinnamic Acid Derivatives
Exploration of cinnamic acid derivatives and their anticancer potentials reveals the significance of chemical diversity and structural modifications in designing therapeutic agents. This review may provide a foundation for considering the synthesis and pharmacological evaluation of acetamide derivatives, including this compound, for potential anticancer applications (De et al., 2011).
Analgesic Effects of Acetaminophen
Research into the analgesic effects of acetaminophen offers insights into the complex mechanisms of action and metabolism of acetanilide derivatives. Understanding these mechanisms can inform the therapeutic use and safety profiles of related compounds, including acetamide derivatives (Ohashi & Kohno, 2020).
Mechanism of Action
N-[3-(3-Pyrrolidinyloxy)phenyl]acetamide hydrochloride acts as a potent inhibitor of Met tyrosine kinase. This suggests that it may interfere with the signaling pathways of Met tyrosine kinase, which could have implications in the study of cancer and other related fields.
Safety and Hazards
Properties
IUPAC Name |
N-(3-pyrrolidin-3-yloxyphenyl)acetamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2.ClH/c1-9(15)14-10-3-2-4-11(7-10)16-12-5-6-13-8-12;/h2-4,7,12-13H,5-6,8H2,1H3,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZTVIRGWJCTKFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)OC2CCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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